Cas no 913539-99-8 (2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, ethyl ester, (2E)-
• CAS No: 913539-99-8
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 1019649
• Update Time: 2024-03-05

2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, ethyl ester, (2E)-
• 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, ethyl ester, (2E)-

• Inchi： 1S/C8H13NO4/c1-3-12-7(10)5-6-9-8(11)13-4-2/h5-6H,3-4H2,1-2H3,(H,9,11)/b6-5+
• InChI Key： GWLRDQJLZBBQGV-AATRIKPKSA-N
• SMILES： C(OCC)(=O)/C=C/NC(OCC)=O

Computed Properties

• Exact Mass: 187.084
• Monoisotopic Mass: 187.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 251.0±32.0 °C(Predicted)
• pka: 8.67±0.46(Predicted)